molecular formula C21H17F2NO B8280448 3-Dibenzylamino-2,6-difluoro-benzaldehyde

3-Dibenzylamino-2,6-difluoro-benzaldehyde

Cat. No.: B8280448
M. Wt: 337.4 g/mol
InChI Key: KDSYLVQBIMAFKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Dibenzylamino-2,6-difluoro-benzaldehyde is a useful research compound. Its molecular formula is C21H17F2NO and its molecular weight is 337.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C21H17F2NO

Molecular Weight

337.4 g/mol

IUPAC Name

3-(dibenzylamino)-2,6-difluorobenzaldehyde

InChI

InChI=1S/C21H17F2NO/c22-19-11-12-20(21(23)18(19)15-25)24(13-16-7-3-1-4-8-16)14-17-9-5-2-6-10-17/h1-12,15H,13-14H2

InChI Key

KDSYLVQBIMAFKJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CN(CC2=CC=CC=C2)C3=C(C(=C(C=C3)F)C=O)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To dibenzyl-(2,4-difluoro-phenyl)-amine (52, 4.30 g, 13.9 mmol) in tetrahydrofuran (60 mL), under an atmosphere of nitrogen, cooled in a −78° C. acetone/dry ice bath, was added n-butyllithium (2.50 M in hexane, 6.1 mL, 15.3 mmol) slowly. The reaction was stirred for 1 hour, N,N-dimethylformamide (1.2 mL, 15.3 mmol) was added and the reaction was allowed to warm to room temperature for 1 hour. The reaction was poured into water and extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 10% ethyl acetate in hexane to provide the compound (53, 4.0 g, 85%). MS (ESI) [M+H+]+=337.2.
Quantity
4.3 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
6.1 mL
Type
reactant
Reaction Step Two
Quantity
1.2 mL
Type
reactant
Reaction Step Three
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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